Cas no 941240-61-5 (4-{4-cyano-5-(2-methoxyethyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide)

4-{4-Cyano-5-(2-methoxyethyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide is a specialized sulfonamide derivative featuring a cyano-substituted oxazole core. This compound exhibits notable structural versatility, combining a sulfonamide moiety with an oxazole ring system, which may enhance its potential in medicinal chemistry and biochemical applications. The presence of a 2-methoxyethylamino group contributes to improved solubility and bioavailability, while the cyano functionality offers reactivity for further derivatization. Its well-defined molecular architecture makes it a valuable intermediate for drug discovery, particularly in targeting enzyme inhibition or receptor modulation. The compound’s stability and synthetic accessibility further support its utility in research and development contexts.

4-{4-cyano-5-(2-methoxyethyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide structure

941240-61-5 structure

Product Name:4-{4-cyano-5-(2-methoxyethyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide

CAS No:941240-61-5

MF:C₁₅H₁₈N₄O₄S

MW:350.392821788788

CID:5430197

Update Time:2025-05-22

4-{4-cyano-5-(2-methoxyethyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 4-[4-cyano-5-(2-methoxyethylamino)-1,3-oxazol-2-yl]-N,N-dimethylbenzenesulfonamide
- 4-{4-cyano-5-(2-methoxyethyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide
- Inchi： 1S/C15H18N4O4S/c1-19(2)24(20,21)12-6-4-11(5-7-12)14-18-13(10-16)15(23-14)17-8-9-22-3/h4-7,17H,8-9H2,1-3H3
- InChI Key： PWXKMBQFNQYTKE-UHFFFAOYSA-N
- SMILES： C1(S(N(C)C)(=O)=O)=CC=C(C2=NC(C#N)=C(NCCOC)O2)C=C1

4-{4-cyano-5-(2-methoxyethyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3330-0030-2μmol	4-{4-cyano-5-[(2-methoxyethyl)amino]-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide	941240-61-5	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3330-0030-5μmol	4-{4-cyano-5-[(2-methoxyethyl)amino]-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide	941240-61-5	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3330-0030-10μmol	4-{4-cyano-5-[(2-methoxyethyl)amino]-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide	941240-61-5	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3330-0030-1mg	4-{4-cyano-5-[(2-methoxyethyl)amino]-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide	941240-61-5	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3330-0030-2mg	4-{4-cyano-5-[(2-methoxyethyl)amino]-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide	941240-61-5	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3330-0030-3mg	4-{4-cyano-5-[(2-methoxyethyl)amino]-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide	941240-61-5	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3330-0030-4mg	4-{4-cyano-5-[(2-methoxyethyl)amino]-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide	941240-61-5	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3330-0030-5mg	4-{4-cyano-5-[(2-methoxyethyl)amino]-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide	941240-61-5	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3330-0030-10mg	4-{4-cyano-5-[(2-methoxyethyl)amino]-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide	941240-61-5	90%+	10mg	$79.0	2023-04-26
Life Chemicals	F3330-0030-15mg	4-{4-cyano-5-[(2-methoxyethyl)amino]-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide	941240-61-5	90%+	15mg	$89.0	2023-04-26

4-{4-cyano-5-(2-methoxyethyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide Related Literature

1. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

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2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

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3. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

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4. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

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Additional information on 4-{4-cyano-5-(2-methoxyethyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide

4-{4-Cyano-5-(2-Methoxyethyl)Amino-1,3-Oxazol-2-Yl}-N,N-Dimethylbenzene-1-Sulfonamide (CAS No. 941240-61-5): A Comprehensive Overview

4-{4-cyano-5-(2-methoxyethyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide (CAS No. 941240-61-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative features a unique oxazole core structure, which is known for its diverse biological activities. The compound's molecular formula is C₁₅H₁₈N₄O₄S, with a molecular weight of 350.40 g/mol. Its structural complexity makes it a valuable candidate for drug discovery and medicinal chemistry applications.

The oxazole ring in 4-{4-cyano-5-(2-methoxyethyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide is a five-membered heterocycle containing both nitrogen and oxygen atoms, which contributes to its potential as a bioactive scaffold. Researchers have explored its role in modulating enzyme activity and protein-protein interactions, particularly in the context of kinase inhibition and signal transduction pathways. The presence of the cyano group and methoxyethylamino moiety enhances its binding affinity to biological targets, making it a promising lead compound for therapeutic development.

In recent years, the demand for sulfonamide-based compounds like 4-{4-cyano-5-(2-methoxyethyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide has surged due to their applications in drug design and chemical biology. The compound's ability to act as a selective inhibitor has been investigated in various disease models, including inflammation and metabolic disorders. Its pharmacokinetic properties, such as solubility and metabolic stability, are also areas of active research, as these factors are critical for its potential clinical translation.

The synthesis of 4-{4-cyano-5-(2-methoxyethyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide involves multi-step organic reactions, including cyclization and sulfonylation processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. The compound is typically supplied as a high-purity powder, suitable for research and development purposes. Its stability under various storage conditions has been documented, ensuring its reliability for laboratory use.

From a commercial perspective, 4-{4-cyano-5-(2-methoxyethyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. The global market for heterocyclic sulfonamides is expected to grow, driven by increasing investments in drug discovery and precision medicine. Researchers and industry professionals frequently search for this compound using queries such as "CAS 941240-61-5 supplier" or "oxazole sulfonamide applications," reflecting its relevance in contemporary scientific discourse.

In summary, 4-{4-cyano-5-(2-methoxyethyl)amino-1,3-oxazol-2-yl}-N,N-dimethylbenzene-1-sulfonamide represents a versatile and pharmacologically significant molecule. Its unique structural features and potential therapeutic applications make it a subject of ongoing scientific exploration. As research continues to uncover its mechanisms of action and optimize its properties, this compound is poised to play a pivotal role in the development of next-generation therapeutics.